Cas no 887466-35-5 (benzyl 2-8-(3-methoxypropyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate)

• Product Name: benzyl 2-8-(3-methoxypropyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate
• CAS No: 887466-35-5
• MF: C₂₂H₂₅N₅O₅
• MW: 439.464404821396
• CID: 5920504
• PubChem ID: 16613914
• Update Time: 2025-11-01

benzyl 2-8-(3-methoxypropyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• benzyl 2-[6-(3-methoxypropyl)-4,7-dimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetate
• benzyl 2-(8-(3-methoxypropyl)-1,7-dimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate
• SR-01000022041-1
• F2542-1863
• Z237376206
• SR-01000022041
• 887466-35-5
• UPCMLD0ENAT5796592:001
• AKOS001381761
• benzyl 2-8-(3-methoxypropyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate

• Inchi： 1S/C22H25N5O5/c1-15-12-26-18-19(23-21(26)25(15)10-7-11-31-3)24(2)22(30)27(20(18)29)13-17(28)32-14-16-8-5-4-6-9-16/h4-6,8-9,12H,7,10-11,13-14H2,1-3H3
• InChI Key： FNIGXQPEFDXOMF-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C([H])([H])[H])C(N1C([H])([H])C(=O)OC([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O)N=C1N(C([H])([H])C([H])([H])C([H])([H])OC([H])([H])[H])C(C([H])([H])[H])=C([H])N12

Computed Properties

• Exact Mass: 439.18556891g/mol
• Monoisotopic Mass: 439.18556891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 98.4Ų

Additional information on benzyl 2-8-(3-methoxypropyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate

Comprehensive Analysis of Benzyl 2-(8-(3-Methoxypropyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl)acetate (CAS No. 887466-35-5)

The compound benzyl 2-(8-(3-methoxypropyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl)acetate (CAS No. 887466-35-5) is a highly specialized chemical entity with a unique structural framework. This molecule belongs to the imidazo[1,2-g]purine family, a class of heterocyclic compounds known for their potential applications in pharmaceutical research and organic synthesis. The presence of multiple functional groups, including the methoxypropyl and benzyl acetate moieties, contributes to its distinct chemical properties and reactivity.

In recent years, there has been growing interest in imidazo[1,2-g]purine derivatives due to their potential biological activities. Researchers are particularly intrigued by their role in modulating enzymatic pathways and their possible applications in drug discovery. The benzyl 2-(8-(3-methoxypropyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl)acetate stands out due to its unique substitution pattern, which may influence its pharmacokinetic and pharmacodynamic profiles. This has led to increased searches for "imidazo[1,2-g]purine synthesis" and "CAS 887466-35-5 applications" in scientific databases.

The synthesis of benzyl 2-(8-(3-methoxypropyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl)acetate involves multi-step organic reactions, often starting with the condensation of appropriately substituted purine precursors. The 3-methoxypropyl side chain is introduced to enhance solubility and bioavailability, a critical consideration in modern medicinal chemistry. Meanwhile, the benzyl acetate group serves as a protective moiety that can be selectively cleaved under mild conditions, making this compound a versatile intermediate for further derivatization.

From a structural perspective, the imidazo[1,2-g]purine core of this compound is particularly noteworthy. This fused heterocyclic system combines features of both imidazole and purine rings, creating a rigid planar structure that may facilitate interactions with biological targets. The 1,7-dimethyl substitution pattern and the 2,4-dioxo functionality contribute to the molecule's electronic properties, which are currently being investigated through computational chemistry approaches. These characteristics have sparked discussions in online forums about "heterocyclic compound design" and "purine-based drug development".

In the context of analytical chemistry, benzyl 2-(8-(3-methoxypropyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl)acetate (CAS No. 887466-35-5) presents interesting challenges and opportunities. Its UV-Vis spectrum typically shows absorption maxima characteristic of conjugated systems, while mass spectrometry analysis reveals fragmentation patterns that help confirm its structural identity. These analytical aspects are crucial for quality control in research settings, as evidenced by frequent searches for "CAS 887466-35-5 characterization" and "imidazo[1,2-g]purine analysis".

The stability profile of this compound is another area of active investigation. Preliminary studies suggest that the benzyl 2-(8-(3-methoxypropyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl)acetate demonstrates reasonable stability under standard laboratory conditions, though precautions against moisture and strong light are recommended. This stability consideration aligns with current industry trends toward developing robust synthetic intermediates, a topic frequently searched as "stable heterocyclic intermediates" in chemical literature.

Looking toward future applications, researchers are exploring the potential of imidazo[1,2-g]purine derivatives like this compound in various fields beyond pharmaceuticals. Some investigations focus on their possible use as fluorescent markers or as components in advanced materials. The 3-methoxypropyl side chain in particular may offer advantages in terms of material compatibility and processing characteristics. These emerging applications have generated interest in queries such as "purine derivatives in material science" and "functionalized imidazo[1,2-g]purines".

From a regulatory perspective, it's important to note that benzyl 2-(8-(3-methoxypropyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl)acetate (CAS No. 887466-35-5) is currently classified as a research chemical with no known commercial product applications. Proper handling procedures should always be followed when working with this or any specialized organic compound. Safety data sheets and proper laboratory protocols should be consulted, as reflected in common search terms like "CAS 887466-35-5 safety" and "research chemical handling".

The scientific community continues to investigate the full potential of benzyl 2-(8-(3-methoxypropyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl)acetate, with particular attention to structure-activity relationships. Recent publications have examined how modifications to the methoxypropyl chain length or the benzyl acetate group might affect biological activity. These studies contribute to the growing body of knowledge about imidazo[1,2-g]purine chemistry, addressing common researcher questions about "structure-activity relationships in purine analogs".

In conclusion, benzyl 2-(8-(3-methoxypropyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl)acetate (CAS No. 887466-35-5) represents an intriguing example of modern heterocyclic chemistry with potential across multiple scientific disciplines. Its unique structural features, including the imidazo[1,2-g]purine core and strategically placed functional groups, make it a valuable subject for ongoing research. As interest in specialized heterocycles grows, this compound will likely continue to attract attention from researchers exploring "novel purine derivatives" and "advanced heterocyclic systems".